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Compound of Interest

Compound Name: D-Glucose-d2-2

Cat. No.: B12395207 Get Quote

An In-depth Technical Guide on the Core Properties and Applications of D-Glucose-d2 (CAS

Number: 18991-62-3)

Introduction
D-Glucose-d2, a deuterium-labeled isotopologue of D-glucose, serves as a critical tool in

metabolic research and drug development.[1][2] Its unique stable isotope labeling allows for the

non-invasive tracing and quantification of glucose metabolism in vivo, providing invaluable

insights into biochemical pathways and the pharmacokinetics of therapeutic agents. This guide

offers a comprehensive overview of the chemical properties, metabolic significance, and

experimental applications of D-Glucose-d2 for researchers, scientists, and professionals in the

field of drug development.

Chemical and Physical Properties
D-Glucose-d2, also known as D-Glucose-6,6-d2, is a white powder that is soluble in methanol.

[3] Key quantitative data regarding its chemical and physical properties are summarized in the

table below for easy reference and comparison.
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Property Value

CAS Number 18991-62-3[1][4][5][6]

Molecular Formula C₆H₁₀D₂O₆[1][3][4][6]

Molecular Weight 182.17 g/mol [4][5][6]

Melting Point 150-152 °C[1][7]

Boiling Point 410.8 ± 45.0 °C at 760 mmHg[1]

Density 1.7 ± 0.1 g/cm³[1]

Flash Point 202.2 ± 28.7 °C[1]

Isotopic Purity ≥98 atom % D[7]

Chemical Purity ≥99% (CP)[6][7]

Physical Form Powder[7]

Metabolic Pathways and Signaling
As a labeled analog of glucose, D-Glucose-d2 participates in the central metabolic pathways of

glucose, primarily glycolysis and the tricarboxylic acid (TCA) cycle.[8][9] The deuterium atoms

on the glucose molecule allow for its downstream metabolites to be traced and quantified using

techniques such as mass spectrometry and magnetic resonance spectroscopy.

Glycolysis
Glycolysis is the metabolic pathway that converts glucose into pyruvate.[4] The free energy

released in this process is used to form the high-energy molecules ATP and NADH. D-Glucose-

d2 enters this pathway and is metabolized similarly to its unlabeled counterpart.
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Tricarboxylic Acid (TCA) Cycle
Following glycolysis, the pyruvate-d2 generated can be converted to acetyl-CoA-d2, which then

enters the TCA cycle (also known as the Krebs cycle or citric acid cycle). This series of

chemical reactions is a key component of cellular respiration.
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Experimental Protocols and Methodologies
D-Glucose-d2 is extensively used in stable isotope tracer studies to investigate various aspects

of glucose metabolism. The general principle involves the administration of the labeled glucose

followed by the detection and quantification of the tracer and its metabolites in biological

samples.

Glucose Kinetics Studies
A common application of D-Glucose-d2 is in the study of whole-body glucose kinetics, including

the rates of glucose appearance (Ra) and disappearance (Rd). A widely used method is the

primed-constant infusion of the stable isotope.

Methodology:

Priming Dose: An initial bolus injection (priming dose) of D-Glucose-d2 is administered to

rapidly achieve isotopic equilibrium in the plasma glucose pool.

Constant Infusion: This is immediately followed by a continuous intravenous infusion of D-

Glucose-d2 at a known rate.

Blood Sampling: Blood samples are collected at regular intervals before and during the

infusion to measure plasma glucose concentration and isotopic enrichment.

Sample Analysis: Plasma samples are analyzed using mass spectrometry (GC-MS or LC-

MS) to determine the ratio of labeled to unlabeled glucose.

Kinetic Calculation: At isotopic steady-state, the rate of glucose appearance can be

calculated using the formula: Ra = Infusion Rate / Plasma Enrichment.

Deuterium Metabolic Imaging (DMI)
Deuterium Metabolic Imaging (DMI) is a non-invasive imaging technique that utilizes

deuterium-labeled substrates like D-Glucose-d2 to map metabolic pathways in vivo.

Methodology:
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Substrate Administration: D-Glucose-d2 is administered to the subject, typically orally or via

intravenous infusion.[9]

Metabolic Conversion: The labeled glucose is taken up by tissues and metabolized, leading

to the incorporation of deuterium into various downstream metabolites such as lactate and

glutamate.[10]

MR-based Detection: A magnetic resonance imaging (MRI) scanner tuned to the deuterium

frequency is used to acquire 3D magnetic resonance spectroscopic imaging (MRSI) data.[9]

[11]

Spectral Analysis: The acquired data provides a deuterium spectral signature for each spatial

location, which is then quantified to create metabolic maps of the deuterated substrate and

its products.[9]
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Workflow for a Stable Isotope Tracer Study

Applications in Drug Development
The use of stable isotope-labeled compounds like D-Glucose-d2 is becoming increasingly

important in the pharmaceutical industry. Deuteration can potentially alter the pharmacokinetic

and metabolic profiles of drugs.[1] In the context of drug development, D-Glucose-d2 can be

used to:

Assess Metabolic Effects of Drugs: Investigate how a new drug candidate affects glucose

metabolism and overall energy homeostasis.
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Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Use as a metabolic tracer to

understand the mechanism of action and dose-response of drugs targeting metabolic

pathways.[12]

Disease Modeling: Study metabolic dysregulation in diseases such as diabetes, cancer, and

neurodegenerative disorders.[3][13]

Conclusion
D-Glucose-d2 is a powerful and versatile tool for probing glucose metabolism. Its well-defined

chemical properties and predictable behavior in biological systems make it an indispensable

tracer for both basic research and clinical drug development. The methodologies outlined in

this guide provide a framework for its application in quantifying metabolic fluxes and visualizing

metabolic pathways, ultimately contributing to a deeper understanding of physiology and

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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